Cas no 3423-45-8 (Ethyl 2-(2-cyanopyridin-3-YL)acetate)

• Product Name: Ethyl 2-(2-cyanopyridin-3-YL)acetate
• CAS No: 3423-45-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4827149
• Update Time: 2025-09-18

Ethyl 2-(2-cyanopyridin-3-YL)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(2-CYANOPYRIDIN-3-YL)ACETATE
• 2-Cyanopyridine-3-acetic acid ethyl ester
• Ethyl 2-(2-cyanopyridin-3-YL)acetate

• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)6-8-4-3-5-12-9(8)7-11/h3-5H,2,6H2,1H3
• InChI Key： XIUCUCOLJZQBAN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl 2-(2-cyanopyridin-3-YL)acetate

Ethyl 2-(2-cyanopyridin-3-YL)acetate (CAS No. 3423-45-8): A Versatile Chemical Intermediate

Ethyl 2-(2-cyanopyridin-3-YL)acetate (CAS No. 3423-45-8) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This ester derivative, characterized by its cyanopyridine core and ethyl acetate functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block for researchers and manufacturers alike.

The growing demand for heterocyclic compounds in drug discovery has propelled interest in Ethyl 2-(2-cyanopyridin-3-YL)acetate. Recent studies highlight its role in developing novel kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies. The compound's electron-withdrawing cyano group enhances its reactivity in nucleophilic substitution reactions, making it particularly useful in medicinal chemistry applications.

From a synthetic chemistry perspective, CAS 3423-45-8 demonstrates excellent solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane, while maintaining stability under various reaction conditions. This property profile has led to its increasing adoption in multi-step synthesis protocols, particularly in the construction of complex nitrogen-containing heterocycles that are prevalent in modern pharmaceuticals.

The global market for pyridine derivatives like Ethyl 2-(2-cyanopyridin-3-YL)acetate is experiencing steady growth, driven by expanding applications in crop protection chemicals and veterinary medicines. Industry reports indicate a compound annual growth rate (CAGR) of 5.8% for similar intermediates, reflecting the compound's commercial significance. Manufacturers are increasingly focusing on developing more efficient production methods to meet this rising demand while maintaining high purity standards.

Recent advancements in green chemistry have explored eco-friendly synthesis routes for 2-(2-cyanopyridin-3-YL)acetate derivatives, addressing sustainability concerns in chemical manufacturing. These developments align with current industry trends toward reducing environmental impact while maintaining cost-effectiveness. The compound's molecular structure allows for various modifications, enabling the creation of diverse analogs with tailored properties for specific applications.

Quality control protocols for Ethyl 2-(2-cyanopyridin-3-YL)acetate (3423-45-8) typically involve advanced analytical techniques such as HPLC and GC-MS to ensure product consistency. The compound generally appears as a pale yellow to colorless liquid at room temperature, with purity specifications often exceeding 98% for research-grade material. Proper storage conditions in amber glass containers under inert atmosphere are recommended to maintain stability over extended periods.

In the context of intellectual property, several patents have been filed covering novel applications of cyanopyridine acetate esters in electronic materials and specialty chemicals. This expanding utility beyond traditional pharmaceutical uses demonstrates the compound's versatility and potential for cross-industry innovation. Research institutions are actively investigating its incorporation into advanced materials with unique optical and electronic properties.

The safety profile of Ethyl 2-(2-cyanopyridin-3-YL)acetate requires standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its nitrile functionality warrants careful handling procedures typical for cyanopyridine compounds. Material safety data sheets provide detailed guidance on appropriate handling, storage, and disposal methods to ensure workplace safety.

Future research directions for CAS 3423-45-8 include exploring its potential in bioconjugation chemistry and prodrug development, particularly in targeted drug delivery systems. The compound's structural features make it an attractive candidate for creating pH-sensitive drug conjugates and other smart pharmaceutical formulations. These applications could significantly impact personalized medicine approaches in coming years.

For researchers sourcing Ethyl 2-(2-cyanopyridin-3-YL)acetate, it's crucial to verify suppliers' certifications and analytical data to ensure material quality. Many manufacturers now provide comprehensive characterization data including NMR spectra and chromatograms with their products. The compound is typically available in quantities ranging from gram-scale for research use to kilogram quantities for process development and scale-up activities.